1-(4-fluorophenyl)-N-(propan-2-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine

• IUPAC Name: 1-(4-fluorophenyl)-N-propan-2-ylpyrazolo[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C14H14FN5/c1-9(2)19-13-12-7-18-20(14(12)17-8-16-13)11-5-3-10(15)4-6-11/h3-9H,1-2H3,(H,16,17,19)
• InChI Key: KWLSYPLMINCOJS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=C2C=NN(C2=NC=N1)C3=CC=C(C=C3)F
• Molecular Formula: C14H14FN5
• Molecular Weight: 271.29 g/mol

Description

1-(4-Fluorophenyl)-N-(propan-2-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine, also referred to as 4-fluoro-PPP, is a heterocyclic compound with a five-membered ring structure composed of a nitrogen, two oxygens, and two carbon atoms. It is a synthetic compound with a wide range of applications in the scientific research field. It has been studied for its potential as a drug, as a ligand for metal catalysts, and as a building block for other organic compounds.

Scientific Research Applications

4-fluoro-PPP has been studied for its potential as a drug, as a ligand for metal catalysts, and as a building block for other organic compounds. It has been used as a drug candidate in preclinical studies to evaluate its pharmacological properties and its potential as a novel therapeutic agent. 4-fluoro-PPP has also been studied as a ligand for metal catalysts, such as palladium and copper, to catalyze a variety of organic transformations. In addition, 4-fluoro-PPP has been used as a building block in the synthesis of other organic compounds, such as heterocyclic compounds and polymers.

Mechanism of Action

The mechanism of action of 4-fluoro-PPP is not yet fully understood. However, it is believed to interact with a variety of proteins and receptors in the body, leading to a range of effects. It is thought to act as an agonist at certain receptors and as an antagonist at others. It has also been suggested that 4-fluoro-PPP may act as a modulator of signal transduction pathways, leading to changes in gene expression and protein activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-fluoro-PPP have not been extensively studied. However, it has been shown to have an effect on a variety of physiological processes, including cell proliferation, apoptosis, and inflammation. In addition, 4-fluoro-PPP has been shown to have an effect on the expression of certain genes, as well as on the activity of certain proteins.

Advantages and Limitations for Lab Experiments

The advantages of using 4-fluoro-PPP in laboratory experiments include its low cost, easy availability, and stability. It is also a versatile compound that can be used in a variety of applications, such as drug discovery and development, metal-catalyzed organic transformations, and the synthesis of other organic compounds. The main limitation of 4-fluoro-PPP is its lack of selectivity. It has been shown to interact with a variety of proteins and receptors, leading to a range of effects, which can make it difficult to study the specific effects of 4-fluoro-PPP in a controlled manner.

Future Directions

In the future, 4-fluoro-PPP could be used to develop new drugs that target specific proteins and receptors. It could also be used to study the effects of signal transduction pathways, as well as to develop new metal-catalyzed organic transformations. In addition, 4-fluoro-PPP could be used to synthesize new heterocyclic compounds and polymers. Finally, further research could be done to better understand the biochemical and physiological effects of 4-fluoro-PPP.

Synthesis Methods

4-fluoro-PPP can be synthesized from commercially available starting materials. The most common method is the reaction of 4-fluorobenzaldehyde and propan-2-amine in the presence of a base such as potassium carbonate. The reaction is carried out in a solvent such as acetonitrile and yields 4-fluoro-PPP as the main product.